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Compound of Interest

Compound Name: Arsenobetaine Bromide

Cat. No.: B140573

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the manufacturer's
SDS and follow all applicable safety regulations.

Introduction

Arsenobetaine bromide is an organoarsenic compound. While organoarsenic compounds are
generally considered less toxic than their inorganic counterparts, recent studies have indicated
that arsenobetaine can undergo biotransformation into more toxic inorganic arsenic species in
mammals, highlighting the need for careful handling and a thorough understanding of its safety
profile.[1][2][3][4] This guide provides a comprehensive overview of the available health and
safety data for arsenobetaine bromide, targeted at professionals in research and drug
development.

Hazard Identification and GHS Classification

There is conflicting information regarding the GHS classification of Arsenobetaine Bromide. It
is crucial for users to be aware of these discrepancies and handle the substance with
appropriate caution.

One Safety Data Sheet from the National Research Council Canada states that
Arsenobetaine Bromide is "Not classified" under GHS.[5] However, another SDS from Aaron
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Chemicals provides the following classification[6]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.

Furthermore, PubChem lists the following GHS classifications for the parent compound,
Arsenobetaine[7]:

Acute toxicity, oral (Category 3), H301: Toxic if swallowed.
e Acute toxicity, inhalation (Category 3), H331: Toxic if inhaled.

o Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to
aquatic life.

e Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to
aquatic life with long lasting effects.

Given these inconsistencies, it is recommended to handle Arsenobetaine Bromide as a
potentially hazardous substance.

Physical and Chemical Properties

A summary of the available physical and chemical properties for Arsenobetaine Bromide is
provided in the table below.
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Property Value Source
CAS Number 71642-15-4 [8][9]
Molecular Formula C5H12AsBrO2 [9]
Molecular Weight 258.97 g/mol [9]
Appearance Solid

Solubility No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Toxicological Information

While arsenobetaine has long been considered non-toxic, recent studies in mice have shown
that it can be biotransformed into inorganic arsenic (arsenate, As(V)), which is a known
carcinogen.[1][2][3][4] This biotransformation suggests a potential health risk associated with
long-term exposure to arsenobetaine.[1][2][4]

The table below summarizes the key toxicological findings.
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Endpoint Result Species Source

Arsenobetaine is
) ) metabolized to )
Biotransformation , , Mice [11[2][3][4]
inorganic arsenate

(As(V)).

IARC Group 3: Not

Carcinogenicity classifiable as to its 7
(Arsenobetaine) carcinogenicity to
humans.
) L IARC Group 1:
Carcinogenicity _ _
i ] Carcinogenic to - [10]
(Inorganic Arsenic)
humans.

o No data available for
Acute Oral Toxicity

(LD50)

Arsenobetaine - -

Bromide.

] No data available for
Acute Inhalation

Toxicity (LC50)

Arsenobetaine - -

Bromide.

Experimental Protocols

Detailed experimental protocols for the safety assessment of Arsenobetaine Bromide are not
readily available in the public domain. However, the methodologies from recent toxicological
studies on arsenobetaine provide insight into how its biological effects are studied.

Summary of Methodology for Investigating Arsenobetaine Biotransformation in Mice:[1][2][3][4]
e Animal Model: C57BL/6J mice are typically used.

o Dietary Exposure: Mice are fed diets containing arsenobetaine, often sourced from marine
fish muscle, for an extended period (e.g., 42 days). Control groups receive a standard diet,
and other groups may be exposed to known arsenic species like arsenite (As(lll)) and
arsenate (As(V)) for comparison.
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o Sample Collection: Tissues (e.qg., liver, lungs, spleen, intestine, stomach, heart, kidney,
muscle), urine, and feces are collected at the end of the exposure period.

e Arsenic Speciation Analysis: High-performance liquid chromatography coupled with
inductively coupled plasma mass spectrometry (HPLC-ICP-MS) is used to separate and
quantify the different arsenic species (e.g., AsB, As(lll), As(V), MMA, DMA) in the collected
samples.

o Gene Expression Analysis: The expression of genes involved in arsenic metabolism (e.g.,
agp7, as3mt, sam) can be analyzed using techniques like quantitative real-time PCR (QPCR)
to understand the mechanisms of biotransformation.

e Microbiome and Metabolomics Analysis: Analysis of the gut microbiome (e.g., via 16S rRNA
gene sequencing) and metabolomics of tissues can help identify the role of gut bacteria and
metabolic pathways in the biodegradation of arsenobetaine.

Handling and Safety Precautions

Based on the available, albeit conflicting, safety data, the following handling and safety
precautions are recommended.
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Aspect Recommendation Source

Use only in a well-ventilated
Engineering Controls area, preferably in a chemical [51[11]

fume hood.

] ) Wear protective gloves, a lab
Personal Protective Equipment

coat, and safety glasses with 5][6][11
(PPE) yd [5][6][11]

side shields or goggles.

) ) If ventilation is inadequate,
Respiratory Protection ] ) [5]
wear a suitable respirator.

Wash hands thoroughly after
Hygiene Measures handling. Do not eat, drink, or [5]

smoke in the work area.

Store in a tightly closed
Storage container in a cool, dry, and [11]

well-ventilated place.

For spills, avoid creating dust,
collect the material, and place
) ) it in a suitable container for
Spill and Disposal ] ] ) [5]
disposal. Dispose of waste in
accordance with local, state,

and federal regulations.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o [6][11]
respiration. Consult a

physician.

) Wash off with soap and plenty
Skin Contact . [6]
of water. Consult a physician.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [6][11]

and consult a physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [11]

Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards: Not combustible. Ambient fire may liberate hazardous vapors.[11]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Visualization of Emergency Workflow

The following diagram illustrates a logical workflow for handling an exposure incident with
Arsenobetaine Bromide.
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Exposure Incident Occurs

Assess the Situation
(Route of exposure, amount, etc.)

Y

Ensure Personal Protective

Equipment (PPE) is worn

Decontamination

Inhalation

Move to Fresh Air

Wash with Soap and Water

Seek Immediate

Rinse Eyes with Water
(min. 15 mins)

Eye Contact Ingestion

Rinse Mouth, Do NOT Induce Vomiting

Medical Attention

Provide SDS to Medical Personnel

Report the Incident

Click to download full resolution via product page

Caption: Workflow for Handling an Arsenobetaine Bromide Exposure Incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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